Chemoenzymatic acylation of aminoglycoside antibiotics†

Chemical Communications Pub Date: 2008-06-20 DOI: 10.1039/B802248H

Abstract

The chemoenzymatic installation of the clinically valuable (S)-4-amino-2-hydroxybutyryl side chain onto a number of 2-deoxystreptamine-containing aminoglycosides is described using the purified Bacillus circulans biosynthetic enzymes BtrH and BtrG in combination with a synthetic acyl-SNAC surrogate substrate.

Graphical abstract: Chemoenzymatic acylation of aminoglycoside antibiotics
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